Cas no 15232-90-3 (Benzene,[2-(1-cyclohexen-1-yl)ethyl]-)

• Product Name: Benzene,[2-(1-cyclohexen-1-yl)ethyl]-
• CAS No: 15232-90-3
• MF: C₁₄H₁₈
• MW: 186.292724132538
• CID: 185686
• PubChem ID: 231614
• Update Time: 2025-04-19

Benzene,[2-(1-cyclohexen-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[2-(1-cyclohexen-1-yl)ethyl]-
• 2-(1-cyclohexenyl)ethylbenzene
• 2-(cyclohexen-1-yl)ethylbenzene
• (2-(cyclohex-1-en-1-yl)ethyl)benzene
• [2-(cyclohex-1-en-1-yl)ethyl]benzene
• 1-Phenaethyl-cyclohexen
• 1-phenethyl-cyclohexene
• AC1L5M2Z
• AC1Q2ANY
• AR-1A8785
• CTK4C7409
• KST-1A2216
• NSC28067
• AKOS006316909
• 1-cyclohexen-1-yl-2-phenylethane
• DTXSID20282806
• 15232-90-3
• NSC-28067
• 1-(1-cyclohexenyl)-2-phenylethane

• Inchi： 1S/C14H18/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14/h1,3-4,7-9H,2,5-6,10-12H2
• InChI Key： APWDPJUVRJERLI-UHFFFAOYSA-N
• SMILES： C1C(=CCCC1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.14094
• Monoisotopic Mass: 186.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives